molecular formula C14H13FN2O B13348883 1-(2-Fluoro-5-methylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one

1-(2-Fluoro-5-methylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one

Cat. No.: B13348883
M. Wt: 244.26 g/mol
InChI Key: VJNIIXTYMSOXIF-UHFFFAOYSA-N
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Description

1-(2-Fluoro-5-methylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one is an organic compound that belongs to the class of indazoles. Indazoles are heterocyclic aromatic compounds containing a fused benzene and pyrazole ring. This particular compound is characterized by the presence of a fluoro and methyl group on the phenyl ring, which can influence its chemical properties and reactivity.

Properties

Molecular Formula

C14H13FN2O

Molecular Weight

244.26 g/mol

IUPAC Name

1-(2-fluoro-5-methylphenyl)-6,7-dihydro-5H-indazol-4-one

InChI

InChI=1S/C14H13FN2O/c1-9-5-6-11(15)13(7-9)17-12-3-2-4-14(18)10(12)8-16-17/h5-8H,2-4H2,1H3

InChI Key

VJNIIXTYMSOXIF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)F)N2C3=C(C=N2)C(=O)CCC3

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Fluoro-5-methylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one typically involves the following steps:

    Formation of the Indazole Core: The indazole core can be synthesized through cyclization reactions involving hydrazines and ketones or aldehydes.

    Introduction of the Fluoro and Methyl Groups: The fluoro and methyl groups can be introduced through electrophilic aromatic substitution reactions using appropriate fluorinating and methylating agents.

Industrial Production Methods

Industrial production methods for this compound may involve optimized versions of the synthetic routes mentioned above, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow chemistry and the use of catalysts may be employed to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

1-(2-Fluoro-5-methylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides or hydroxylated derivatives.

    Reduction: Reduction reactions can lead to the formation of reduced indazole derivatives.

    Substitution: Electrophilic and nucleophilic substitution reactions can occur at the fluoro and methyl positions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

    Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups at the fluoro or methyl positions.

Scientific Research Applications

1-(2-Fluoro-5-methylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one has several scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules and in the study of reaction mechanisms.

    Biology: The compound can be used in biochemical assays to study enzyme interactions and protein binding.

    Industry: The compound can be used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 1-(2-Fluoro-5-methylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one involves its interaction with specific molecular targets and pathways. The fluoro and methyl groups can influence the compound’s binding affinity and selectivity towards these targets. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

    2-Fluoro-5-methylphenyl isocyanate: This compound shares the fluoro and methyl substituents but differs in its functional groups and overall structure.

    5-Fluoro-2-methylphenyl isocyanate: Similar to the above, with variations in the position of the substituents.

Uniqueness

1-(2-Fluoro-5-methylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one is unique due to its specific combination of the indazole core with fluoro and methyl substituents. This unique structure can impart distinct chemical and biological properties, making it valuable for various research and industrial applications.

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